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Compound of Interest

Compound Name: Antimony oxalate

Cat. No.: B093564 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Antimony Oxalate, tailored for research and drug development

professionals.

Hazard Identification and Immediate Precautions
Antimony oxalate is a hazardous chemical that poses significant health risks. It is harmful if

swallowed or inhaled and is toxic to aquatic life with long-lasting effects.[1] Inhalation may

cause damage to the lungs through prolonged or repeated exposure, and the substance is a

suspected carcinogen.[2] Exposure can lead to symptoms such as headache, dizziness,

nausea, vomiting, and abdominal pain.[3]

Key Hazards:

Acute toxicity (oral and inhalation)[1]

Suspected carcinogen[2][4]

Specific target organ toxicity (lungs) with repeated exposure[2]

Eye irritation[5]

Chronic aquatic toxicity[1]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling Antimony Oxalate.

Protection Type Specific Equipment Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields.[5][6]

To prevent eye contact with

dust or splashes.

Skin Protection

Chemically resistant gloves

(e.g., nitrile), a lab coat, and an

apron.[2][5][6]

To avoid skin contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter (e.g., N95, R95, or P95) is

required when dust may be

generated or when working

outside of a ventilated

enclosure.[1][2][5][7]

To prevent inhalation of

harmful dust particles.

General Safety
Accessible safety shower and

eyewash station.[6][8]

For immediate

decontamination in case of

exposure.

Occupational Exposure Limits
The following table summarizes the established occupational exposure limits for antimony

compounds. Adherence to these limits is crucial to minimize health risks.
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Organization Exposure Limit (Time-Weighted Average)

Occupational Safety and Health Administration

(OSHA)
0.5 mg/m³[3][5]

American Conference of Governmental

Industrial Hygienists (ACGIH)
0.5 mg/m³[3][5]

National Institute for Occupational Safety and

Health (NIOSH)
0.5 mg/m³[3][7]

Safe Handling and Operational Workflow
The following diagram and procedural steps outline the mandatory workflow for the safe

handling of Antimony Oxalate from receipt to disposal.
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Safe Handling Workflow for Antimony Oxalate

Preparation
- Verify fume hood function
- Assemble all required PPE

Don PPE
- Lab coat, gloves, goggles

- Respirator (if needed)

Proceed

Chemical Handling
- Work within a chemical fume hood

- Minimize dust generation
- Keep container closed when not in use

Proceed

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Store locked up

After Use

Decontamination
- Clean work surfaces

- Remove PPE carefully

Post-Handling

Waste Disposal
- Collect in a labeled hazardous waste container

- Dispose via approved waste contractor

Segregate Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Antimony Oxalate.

Step-by-Step Handling Protocol:

Preparation:

Ensure a chemical fume hood or other local exhaust ventilation is operational.[2][5]
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Assemble all necessary PPE as detailed in the table above.

Have spill cleanup materials readily available.

Handling:

Conduct all work involving Antimony Oxalate within a designated area, such as a

chemical fume hood, to minimize exposure.[2]

Avoid actions that could generate dust, such as vigorous shaking or scraping.[5][9]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[1][6]

Storage:

Store Antimony Oxalate in a cool, dry, and well-ventilated area, away from incompatible

materials like strong acids and oxidizing agents.[5][6][10]

Ensure the container is properly labeled and tightly sealed.

The storage area should be secure and accessible only to authorized personnel.[2][6]

Emergency Procedures
Immediate and appropriate action is critical in the event of exposure.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1][3]

Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin with

large amounts of water for at least 15 minutes.[1][3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if it is safe

to do so. Seek immediate medical attention.[1][3]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention and contact a poison control center.[1]

Disposal Plan
Antimony Oxalate and any materials contaminated with it are considered hazardous waste

and must be disposed of accordingly.

Waste Collection:

Collect all waste, including empty containers and contaminated PPE, in a designated,

properly labeled, and sealed hazardous waste container.[1][4]

Disposal Protocol:

Never dispose of Antimony Oxalate down the drain or in regular trash.[1]

Arrange for disposal through a licensed hazardous waste disposal contractor in

accordance with all local, state, and federal regulations.[1][2]

Handle contaminated packaging with the same precautions as the substance itself.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemos.de [chemos.de]

2. sigmaaldrich.com [sigmaaldrich.com]

3. nj.gov [nj.gov]

4. carlroth.com [carlroth.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. nathantrotter.com [nathantrotter.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemos.de/import/data/msds/GB_en/16455-98-4-A0060309-GB-en.pdf
https://www.benchchem.com/product/b093564?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/16455-98-4-A0060309-GB-en.pdf
https://www.carlroth.com/medias/SDB-9258-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDM2NDV8YXBwbGljYXRpb24vcGRmfGFHVXhMMmhsWlM4NU1UYzRORE15T0RNeE5URTRMMU5FUWw4NU1qVTRYMGRDWDBWT0xuQmtaZ3xiMzUxYzJlOTJiZGY3NzM0MzU1MGFkODFjYzU1NTMzYzRiMjYyOWY3YzIwOThkY2VmMTc1MDBlMjIwNzUwZGM2
https://www.benchchem.com/product/b093564?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/16455-98-4-A0060309-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16455-98-4-A0060309-GB-en.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/266329?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/16455-98-4-A0060309-GB-en.pdf
https://www.carlroth.com/medias/SDB-9258-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDM2NDV8YXBwbGljYXRpb24vcGRmfGFHVXhMMmhsWlM4NU1UYzRORE15T0RNeE5URTRMMU5FUWw4NU1qVTRYMGRDWDBWT0xuQmtaZ3xiMzUxYzJlOTJiZGY3NzM0MzU1MGFkODFjYzU1NTMzYzRiMjYyOWY3YzIwOThkY2VmMTc1MDBlMjIwNzUwZGM2
https://www.benchchem.com/product/b093564?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/16455-98-4-A0060309-GB-en.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/266329?userType=undefined
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0141.pdf
https://www.carlroth.com/medias/SDB-9258-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDM2NDV8YXBwbGljYXRpb24vcGRmfGFHVXhMMmhsWlM4NU1UYzRORE15T0RNeE5URTRMMU5FUWw4NU1qVTRYMGRDWDBWT0xuQmtaZ3xiMzUxYzJlOTJiZGY3NzM0MzU1MGFkODFjYzU1NTMzYzRiMjYyOWY3YzIwOThkY2VmMTc1MDBlMjIwNzUwZGM2
https://pim-resources.coleparmer.com/sds/01610.pdf
https://nathantrotter.com/wp-content/uploads/2020/06/NT-Antimony-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. CDC - NIOSH Pocket Guide to Chemical Hazards - Antimony [cdc.gov]

8. Antimony Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

9. fishersci.com [fishersci.com]

10. Antimony - ESPI Metals [espimetals.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Antimony Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093564#personal-protective-equipment-for-handling-
antimony-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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